4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline

• IUPAC Name: 4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline
• InChI: InChI=1S/C11H12ClN3O/c1-16-11-6-8(2-3-10(11)12)13-7-9-4-5-14-15-9/h2-6,13H,7H2,1H3,(H,14,15)
• InChI Key: BPXWRHUZJVTJKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NCC2=CC=NN2)Cl
• Molecular Formula: C11H12ClN3O
• Molecular Weight: 237.68 g/mol

Description

4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline, also known as CMPA, is a chemical compound that has gained attention in scientific research due to its potential applications in medicine and pharmacology.

Mechanism of Action

4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline exerts its biological effects by inhibiting the activity of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of inflammatory mediators. It also acts as a free radical scavenger, preventing oxidative damage to cells and tissues.
Biochemical and Physiological Effects
Studies have shown that 4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline can reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, 4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline has been shown to have hypoglycemic effects, reducing blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline is a relatively stable compound that can be easily synthesized in the laboratory. It is also soluble in a variety of solvents, making it easy to work with in experiments. However, its potential toxicity and limited availability may be a limitation for some studies.

Future Directions

There are several future directions for research on 4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that 4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline can inhibit the growth and proliferation of cancer cells in vitro and in vivo. Another area of interest is its potential as a neuroprotective agent for the treatment of neurodegenerative diseases, such as Parkinson's disease. Finally, further studies are needed to determine the safety and efficacy of 4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline in human clinical trials.

Synthesis Methods

4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline can be synthesized using a variety of methods, including the reaction of 4-chloro-3-nitroanisole with 1H-pyrazole-5-carboxaldehyde in the presence of a reducing agent, such as sodium dithionite. This reaction results in the formation of 4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline as a yellow solid with a melting point of 142-143°C.

Scientific Research Applications

4-chloro-3-methoxy-N-(1H-pyrazol-5-ylmethyl)aniline has been studied extensively for its potential applications in medicine and pharmacology. It has been found to have anti-inflammatory, analgesic, and antioxidant properties, making it a promising candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.